Cas no 339020-10-9 (1-(4-BROMOPHENYL)-2-(4-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)PHENOXY)-1-ETHANONE)

• Product Name: 1-(4-BROMOPHENYL)-2-(4-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)PHENOXY)-1-ETHANONE
• CAS No: 339020-10-9
• MF: C₂₁H₁₄BrClF₃NO₂
• MW: 484.693574428558
• CID: 5270310
• Update Time: 2025-10-29

1-(4-BROMOPHENYL)-2-(4-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)PHENOXY)-1-ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(4-BROMOPHENYL)-2-(4-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)PHENOXY)-1-ETHANONE
• 1-(4-bromophenyl)-2-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}phenoxy)ethan-1-one
• 1-(4-bromophenyl)-2-(4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}phenoxy)-1-ethanone
• 1-(4-bromophenyl)-2-[4-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]phenoxy]ethanone

• Inchi： 1S/C21H14BrClF3NO2/c22-16-5-3-14(4-6-16)20(28)12-29-17-7-1-13(2-8-17)9-19-18(23)10-15(11-27-19)21(24,25)26/h1-8,10-11H,9,12H2
• InChI Key： ZSVARLYMQOBBFL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(COC1C=CC(=CC=1)CC1C(=CC(C(F)(F)F)=CN=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 535
• XLogP3: 6.4
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-BROMOPHENYL)-2-(4-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYL)PHENOXY)-1-ETHANONE

Compound CAS No. 339020-10-9: 1-(4-Bromophenyl)-2-(4-([3-Chloro-5-(trifluoromethyl)-2-pyridinyl]methyl)phenoxy)-1-ethanone

Compound CAS No. 339020-10-9, also known as 1-(4-Bromophenyl)-2-(4-([3-Chloro-5-(trifluoromethyl)-2-pyridinyl]methyl)phenoxy)-1-ethanone, is a highly specialized organic compound with a complex structure. This compound belongs to the class of aromatic ketones and features a combination of halogenated aromatic rings, pyridine derivatives, and ether linkages. Its structure is characterized by a 4-bromophenyl group, a phenoxy group substituted with a pyridinylmethyl group, and a ketone functional group.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-step reactions such as Friedel-Crafts alkylation, nucleophilic aromatic substitution, and oxidative coupling. The presence of multiple halogen atoms (bromine and chlorine) in its structure suggests potential applications in areas such as agricultural chemicals, pharmaceutical intermediates, or as a building block for more complex molecules in drug discovery.

Recent studies have highlighted the importance of compounds with similar structural motifs in the development of selective inhibitors for kinase enzymes. The combination of electron-withdrawing groups, such as the trifluoromethyl group on the pyridine ring, enhances the compound's ability to interact with biological targets through mechanisms like hydrogen bonding and π-π interactions. This makes it a promising candidate for research in the field of cancer therapy, where kinase inhibitors play a critical role.

In terms of environmental impact, compounds like this are typically subject to rigorous testing to assess their biodegradability and potential toxicity. Research indicates that the presence of halogen atoms can influence the compound's stability in various environmental conditions, which is an important consideration for its safe handling and disposal.

The structural complexity of this compound also makes it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques, such as density functional theory (DFT) and molecular dynamics simulations, are being employed to predict its physical properties, reactivity, and potential interactions with biological systems. These insights are invaluable for guiding further experimental work and optimizing its use in practical applications.

In conclusion, Compound CAS No. 339020-10-9 represents a significant advancement in the field of organic synthesis due to its intricate structure and potential applications in drug discovery and materials science. Continued research into its properties will undoubtedly contribute to the development of innovative solutions across various industries.